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Compound Name: Erythromycin Lactobionate

Cat. No.: B125226 Get Quote

Essential Safety and Handling Guide for
Erythromycin Lactobionate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Erythromycin Lactobionate in a laboratory setting. Adherence to these procedures is critical

for ensuring personal safety and maintaining a secure research environment.

Personal Protective Equipment (PPE)
When handling Erythromycin Lactobionate, a comprehensive approach to personal

protection is necessary to minimize exposure risk. The following PPE is recommended:

Eye Protection: Wear chemical safety goggles with side shields.[1][2]

Hand Protection: Use protective gloves, such as nitrile or butyl rubber.[1][3] If you have a

latex allergy, nitrile gloves are the preferred option.[1] For prolonged contact, consider double

gloving.[1] Always wash hands thoroughly after removing gloves.[1]

Body Protection: An impervious apron or lab coat should be worn.[2][3] For larger scale

operations, additional protection like a face shield, boots, or full-body protection may be

required.[3]
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Respiratory Protection: If there is a risk of dust generation or aerosolization, a NIOSH-

approved particulate respirator should be used.[1][3][4] Inadequate ventilation necessitates

the use of respiratory protection.[3][4]

Quantitative Toxicological Data
The following table summarizes the available acute toxicity data for Erythromycin
Lactobionate. It is important to note that while some safety data sheets do not classify the

substance as hazardous, others do.[1][5] Therefore, treating it with caution is advised.

Route of
Administration

Species Dose Value Reference

Intraperitoneal Mouse LD50 735 mg/kg [1][5]

Oral Rat TDLO
50 g/kg/6W

intermittent
[5]

Intravenous Man TDLo 61 mg/kg/1d-I [1]

LD50: Lethal Dose, 50%. The dose that is lethal to 50% of the tested population. TDLO: Lowest

Published Toxic Dose.

No Occupational Exposure Limits (OELs) have been established for Erythromycin
Lactobionate.[1][2]

Experimental Protocols: Safe Handling and Disposal
Handling Procedures:

Avoid Contact: Prevent all personal contact with Erythromycin Lactobionate, including

inhalation of dust.[1]

Ventilation: Handle the substance in a well-ventilated area.[2] For procedures that may

generate dust or aerosols, use a local exhaust ventilation system or a containment system.

[1]
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Preventing Dust Accumulation: Avoid generating dust.[1] Clean up spills and waste regularly

to prevent dust accumulation.[1]

Container Handling: Keep containers securely sealed and clearly labeled.[1] Do not perform

activities such as cutting, drilling, grinding, or welding on or near containers, as residual dust

may pose an explosion hazard.[1]

Personal Hygiene: Do not eat, drink, or smoke in areas where Erythromycin Lactobionate
is handled.[3] Wash hands and any exposed skin thoroughly after handling.[3]

Disposal Plan:

Regulatory Compliance: All waste must be handled in accordance with local, state, and

federal regulations.[1]

Waste Collection: Collect waste material in suitable, labeled containers for disposal.[1]

Recycling and Reuse: Consider recycling or reuse if the material is unused and

uncontaminated.[1] Consult the manufacturer for recycling options.[1]

Disposal Method: If recycling is not feasible, consult with a licensed waste management

authority for proper disposal.[1] Do not allow the material to enter drains or waterways.[3][5]

Emergency Procedures: Accidental Release
In the event of a spill, follow the established workflow to ensure a safe and effective response.

Caption: Workflow for managing an Erythromycin Lactobionate spill.

Detailed Spill Response Protocol:

Minor Spills:

Wear appropriate PPE (gloves, safety glasses, and a dust respirator).[1]

Use dry clean-up procedures to avoid generating dust.[1]
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You can dampen the material with water to prevent it from becoming airborne before

sweeping.[1]

Vacuuming with a HEPA-filtered vacuum is also a suitable method.[1]

Place the collected material into a suitable container for disposal.[1]

Major Spills:

The situation should be considered a moderate hazard.[1]

Evacuate the area and alert emergency responders, informing them of the location and

nature of the hazard.[1]

Only trained personnel equipped with the proper PPE should undertake the cleanup.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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